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Compound of Interest

Compound Name:
(2-Aminophenyl)(4-

methylpiperidin-1-yl)methanone

Cat. No.: B183697 Get Quote

Abstract
This technical guide provides a detailed overview of the safety and handling protocols for (2-
Aminophenyl)(4-methylpiperidin-1-yl)methanone (CAS No. 401589-03-5). It is intended for

researchers, scientists, and drug development professionals who may handle this compound in

a laboratory or industrial setting. This document consolidates available safety data, outlines

recommended handling procedures, and provides visual workflows for safe laboratory

practices. Please note that experimentally determined quantitative data for many physical and

toxicological properties of this compound are not readily available in public literature or supplier

safety data sheets. The guidance provided is based on the known hazard classifications.

Chemical Identification and Properties
(2-Aminophenyl)(4-methylpiperidin-1-yl)methanone is a chemical compound used in

laboratory research.
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Identifier Value

Chemical Name
(2-Aminophenyl)(4-methylpiperidin-1-

yl)methanone

CAS Number 401589-03-5

Molecular Formula C₁₃H₁₈N₂O

Molecular Weight 218.30 g/mol

Structure alt text

Physical and Chemical Properties
Comprehensive experimental data for the physical and chemical properties of this specific

compound are limited. The following table reflects the currently available information.

Property Value Source

Appearance Data not available -

Odor Data not available -

Melting Point Data not available -

Boiling Point Data not available Angene Chemical SDS

Flash Point Data not available Angene Chemical SDS

Solubility Data not available Angene Chemical SDS

Density Data not available -

Vapor Pressure Data not available Angene Chemical SDS

Hazard Identification and Classification
This compound is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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GHS Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: Angene Chemical Safety Data Sheet[1]

GHS Pictograms and Signal Word
Pictogram:

alt text

Signal Word:Warning

Experimental Protocols: Safe Handling and Storage
The following protocols are based on the known hazards. A thorough risk assessment should

be conducted before beginning any work with this compound.

Engineering Controls
Ventilation: Work with this compound must be conducted in a well-ventilated area. A certified

chemical fume hood is required for all procedures that may generate dust or aerosols.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. The following diagram outlines a decision-making

process for PPE selection.
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Figure 1: PPE Selection Workflow
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Caption: PPE selection based on task risk assessment.

Handling Procedures
Preparation: Read and understand the Safety Data Sheet (SDS) before use. Ensure all

necessary PPE and engineering controls are in place and functional.

Weighing and Transfer: Conduct weighing and transfer of the solid compound within a

chemical fume hood or a ventilated balance enclosure to minimize dust inhalation. Avoid

creating dust.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Hygiene: Wash hands thoroughly with soap and water after handling, and before breaks,

eating, drinking, or smoking.[1]

Decontamination: Clean all spills promptly according to the spill response protocol (Section

5). Decontaminate work surfaces at the end of each procedure.

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Incompatibilities: Keep away from strong oxidizing agents and strong acids.

First Aid Measures
The following first aid measures are recommended in case of exposure. Always seek medical

attention after providing initial aid.

Exposure Route First Aid Protocol

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Immediately call a POISON CENTER

or doctor/physician.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical advice/attention.[1]

Accidental Release and Disposal
Spill Response Protocol
The workflow for responding to a chemical spill is outlined below.
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Figure 2: Chemical Spill Response Workflow
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Caption: General workflow for responding to a chemical spill.
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Personal Precautions: Use personal protective equipment as outlined in Section 3.2. Avoid

dust formation. Ensure adequate ventilation.[1]

Containment: Prevent the product from entering drains.

Cleanup: For solid spills, carefully sweep up and shovel the material into a suitable, closed

container for disposal. Avoid actions that create dust.[1]

Waste Disposal
Dispose of the compound and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Waste should be handled by a licensed professional waste disposal service.

Toxicological Information
Detailed toxicological studies for (2-Aminophenyl)(4-methylpiperidin-1-yl)methanone are

not widely available. The hazard classification is based on data from similar compounds or

computational predictions.
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Toxicological Endpoint Data

Acute Oral Toxicity Category 4 (Harmful if swallowed)

Skin Corrosion/Irritation Category 2 (Causes skin irritation)

Serious Eye Damage/Irritation Category 2A (Causes serious eye irritation)

Respiratory/Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity

No components of this product present at levels

greater than or equal to 0.1% are identified as

probable, possible or confirmed human

carcinogens by IARC, ACGIH, or NTP.[2]

Reproductive Toxicity No data available

STOT-Single Exposure Category 3 (May cause respiratory irritation)

STOT-Repeated Exposure No data available

Aspiration Hazard No data available

Stability and Reactivity
Reactivity: No specific reactivity data available.

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Avoid dust formation.

Incompatible Materials: Strong oxidizing agents, Strong acids.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

(CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).

Disclaimer
This document is intended as a guide and is based on information available at the time of

writing. It is the responsibility of the user to conduct a thorough risk assessment for their
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specific use case. All laboratory personnel must be trained in proper chemical handling

techniques and emergency procedures. The information provided does not supersede any

institutional safety policies or regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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